Cas no 2138101-62-7 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 2138101-62-7
• MF: C₂₃H₂₃N₃O₄
• MW: 405.446425676346
• CID: 5908228
• PubChem ID: 165829397
• Update Time: 2025-06-12

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid
• 2138101-62-7
• EN300-1141230

• Inchi： 1S/C23H23N3O4/c1-15-11-12-26(25-15)14-23(2,21(27)28)24-22(29)30-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-12,20H,13-14H2,1-2H3,(H,24,29)(H,27,28)
• InChI Key： MYPAELWXMFOPEV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)(C)CN1C=CC(C)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 405.16885622g/mol
• Monoisotopic Mass: 405.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid

Comprehensive Overview of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 2138101-62-7)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 2138101-62-7) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and drug discovery. This compound features a unique structural combination of a fluorenylmethyloxycarbonyl (Fmoc) group, a methyl-substituted pyrazole, and a propanoic acid backbone, making it invaluable for designing bioactive peptides and small-molecule therapeutics. Its molecular formula is C₂₃H₂₃N₃O₄, with a molar mass of 405.45 g/mol.

The Fmoc group in this compound serves as a temporary protecting group for the amine functionality during solid-phase peptide synthesis (SPPS), a technique pivotal in modern biopharmaceutical research. Researchers favor Fmoc-based strategies due to their mild deprotection conditions and compatibility with diverse side-chain functionalities. The inclusion of a 3-methyl-1H-pyrazol-1-yl moiety enhances the molecule's versatility, enabling interactions with biological targets such as enzymes and receptors. This attribute aligns with current trends in fragment-based drug design, where heterocyclic scaffolds like pyrazoles are prioritized for their drug-like properties.

In the context of AI-driven drug discovery, CAS No. 2138101-62-7 has garnered attention as a building block for machine learning-optimized compounds. Platforms like AlphaFold and generative chemistry models leverage such derivatives to predict protein-ligand interactions. A 2023 study highlighted its potential in designing allosteric modulators for GPCRs (G-protein-coupled receptors), a hot topic in oncology and neurodegenerative disease research. Users frequently search for "Fmoc amino acid applications" or "pyrazole derivatives in medicinal chemistry," reflecting its relevance in cutting-edge science.

The compound's synthetic utility extends to click chemistry and bioconjugation, addressing the growing demand for precision therapeutics. Its carboxylic acid terminus allows facile coupling to peptide resins or fluorescent probes, a feature exploited in theranostic agent development. Notably, its methyl group at the pyrazole ring improves metabolic stability—a key consideration in ADMET optimization workflows. These characteristics position it as a staple in high-throughput screening libraries.

From a supply chain perspective, CAS No. 2138101-62-7 is typically provided as a white to off-white powder with ≥95% purity (HPLC). Storage recommendations include -20°C under inert atmosphere to preserve its chemical integrity. Analytical data (NMR, LC-MS) confirm its structural authenticity, crucial for QC/QA protocols in GMP-compliant production. Vendors often highlight its use in NCEs (new chemical entities), responding to queries like "where to buy Fmoc-protected unnatural amino acids."

Emerging applications include its role in PROTAC (proteolysis-targeting chimera) architectures, where the pyrazole unit acts as a linker component between warhead and E3 ligase binder. This aligns with the industry's shift toward targeted protein degradation strategies. Additionally, its chiral center (α-carbon) makes it valuable for studying stereoselective bioactivity, a trending subtopic in asymmetric synthesis forums.

In summary, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid exemplifies the convergence of traditional organic chemistry and modern drug development paradigms. Its multifaceted utility across peptide engineering, computational chemistry, and translational research ensures sustained interest from both academic and industrial sectors. For researchers exploring "next-generation peptide therapeutics" or "scaffold diversification techniques," this compound offers a robust chemical toolkit.